Cas no 25812-42-4 (Pentanoic acid, 5-(3,5-dimethylphenoxy)-2,2-dimethyl-)

• Product Name: Pentanoic acid, 5-(3,5-dimethylphenoxy)-2,2-dimethyl-
• CAS No: 25812-42-4
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 237809
• PubChem ID: 65255208
• Update Time: 2025-04-19

Pentanoic acid, 5-(3,5-dimethylphenoxy)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(3,5-dimethylphenoxy)-2,2-dimethyl-
• 5-(3,5-dimethylphenoxy)-2,2-dimethylpentanoic acid
• AKOS014589801
• DTXSID30734861
• 25812-42-4

• Inchi： 1S/C15H22O3/c1-11-8-12(2)10-13(9-11)18-7-5-6-15(3,4)14(16)17/h8-10H,5-7H2,1-4H3,(H,16,17)
• InChI Key： SQOCMJABJNFDTN-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)CCCC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 250.15689456g/mol
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų